Cas no 2858-77-7 (ethyl 2-{8-methyl-8-azabicyclo3.2.1octan-3-ylidene}acetate)

• Product Name: ethyl 2-{8-methyl-8-azabicyclo3.2.1octan-3-ylidene}acetate
• CAS No: 2858-77-7
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 2839255
• PubChem ID: 401881
• Update Time: 2025-04-21

ethyl 2-{8-methyl-8-azabicyclo3.2.1octan-3-ylidene}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{8-methyl-8-azabicyclo3.2.1octan-3-ylidene}acetate
• DTXSID90328023
• NSC715573
• 2858-77-7
• SCHEMBL7326318
• ETHYL 2-{8-METHYL-8-AZABICYCLO[3.2.1]OCTAN-3-YLIDENE}ACETATE
• NSC-715573
• Acetic acid, (8-methyl-8-azabicyclo[3.2.1]oct-3-ylidene)-, ethyl ester
• EN300-116721

• Inchi： 1S/C12H19NO2/c1-3-15-12(14)8-9-6-10-4-5-11(7-9)13(10)2/h8,10-11H,3-7H2,1-2H3
• InChI Key： SQNOQCVPMVYWBB-UHFFFAOYSA-N
• SMILES： O(CC)C(/C=C1\CC2CCC(C\1)N2C)=O

Computed Properties

• Exact Mass: 209.141578849Da
• Monoisotopic Mass: 209.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids